(Bis((trifluoromethyl)sulfonyl)methyl)benzene

• IUPAC Name: bis(trifluoromethylsulfonyl)methylbenzene
• InChI: InChI=1S/C9H6F6O4S2/c10-8(11,12)20(16,17)7(6-4-2-1-3-5-6)21(18,19)9(13,14)15/h1-5,7H
• InChI Key: ZMWKYYJODBYKHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F
• Molecular Formula: C9H6F6O4S2
• DSSTOX Substance ID: DTXSID2068262
• Molecular Weight: 356.3 g/mol
• CAS RN: 40906-82-9

Description

“(Bis((trifluoromethyl)sulfonyl)methyl)benzene” is a strong Brønsted acid with pKa values of 12.5 in CD3CO2D, 7.83 in CH3CN, and 2.0 in DMSO. It is also known as one of the strongest carbon acid functionalities.

Synthesis Analysis

The synthesis of this compound has been investigated in several studies. For instance, it has been used as a catalyst for the polymerization of epoxides. In another study, heterocycles reacted with a latent Tf2CCH2 source to give rise to adducts via direct C–H bis[(trifluoromethyl)sulfonyl]ethylation reactions.

Molecular Structure Analysis

The molecular formula of “(Bis((trifluoromethyl)sulfonyl)methyl)benzene” is C9H6F6O4S2. The structure of this compound may be viewed using Java or Javascript.

Chemical Reactions Analysis

This compound can be used in the protonation of organometallic species to promote a variety of processes such as reductive elimination, trimerization of alkynes, olefin isomerization, and hydroformylation reactions. It also undergoes regioselective metalation and subsequent carboxylation at position 2 to give 2,6-bis(trifluoromethyl)benzoic acid.

Physical And Chemical Properties Analysis

“(Bis((trifluoromethyl)sulfonyl)methyl)benzene” is a solid with a melting point of 101-103 °C. Its molecular weight is 356.26.

Scientific Research Applications

• Gas Chromatographic Separation

  • Geminal ionic liquids, including derivatives of (Bis((trifluoromethyl)sulfonyl)methyl)benzene, have been used as stationary phases for gas chromatography, showing high efficiency and significant solvation characteristics (Jiang et al., 2017).

• Solvent Extraction in Chemical Separation

  • Ionic liquids with (Bis((trifluoromethyl)sulfonyl)methyl)benzene components have been effective in separating benzene and hexane by liquid extraction, demonstrating the impact of alkyl-substituent chain length on the extractive separation process (Arce et al., 2007).

• Catalysis in Nitration Reactions

  • Lanthanide bis[(trifluoromethyl)sulfonyl] imides, related to (Bis((trifluoromethyl)sulfonyl)methyl)benzene, have been used as catalysts in the nitration of substituted benzenes, showing high catalytic activity and good yields (Wang et al., 2009).

• Aromatic Hydrocarbon Extraction

  • Research on bis{(trifluoromethyl)sulfonyl}amide ionic liquids, including (Bis((trifluoromethyl)sulfonyl)methyl)benzene, has shown their effectiveness as solvents for the separation of aromatic hydrocarbons from mixtures with alkanes (Arce et al., 2009).

• Functionalisation in Organic Chemistry

  • (Bis((trifluoromethyl)sulfonyl)methyl)benzene has been used in the functionalization of benzene compounds, aiding in various synthetic transformations (Dmowski & Piasecka-Maciejewska, 1998).

• Synthesis of Indanes

  • The compound has been utilized in the synthesis of trans,trans-configured 1,2,3-trisubstituted indanes, showing its utility in stereoselective and regioselective cycloaddition reactions (Adam et al., 2002).

• Removal of Benzene from Water

  • Membranes containing hydrophobic ionic liquid derivatives of (Bis((trifluoromethyl)sulfonyl)methyl)benzene have been used for the pervaporation removal of benzene from water, demonstrating high benzene permselectivity and permeability (Uragami et al., 2016).

• Vibrational Dynamics Study in Ionic Liquids

  • Studies on vibrational dynamics in ionic liquids involving (Bis((trifluoromethyl)sulfonyl)methyl)benzene have provided insights into the molecular interactions and structures in these systems (Xue et al., 2016).

• Fluorescence and Luminescence Research

  • Research into benzene-based fluorophores has included the use of (Bis((trifluoromethyl)sulfonyl)methyl)benzene derivatives for developing novel luminescent materials with enhanced spectroscopic signals (Beppu et al., 2015).

• Catalysis and Acid Chemistry

  • The bis[(trifluoromethyl)sulfonyl]methyl group, central to (Bis((trifluoromethyl)sulfonyl)methyl)benzene, has been explored for its applications in catalysis and acid chemistry, providing novel insights into carbon acid functionalities (Yanai, 2015).

Mechanism of Action

Target of Action

(Bis((trifluoromethyl)sulfonyl)methyl)benzene, also known as aryl bistriflylmethane, is a strong Brønsted acid . Its primary targets are organometallic species, which it protonates to promote a variety of processes .

Mode of Action

The compound interacts with its targets by acting as a catalyst for the polymerization of epoxides . It also promotes processes such as reductive elimination, trimerization of alkynes, olefin isomerization, and hydroformylation reactions .

Biochemical Pathways

It is known to be involved in the polymerization of epoxides and various other reactions involving organometallic species .

Pharmacokinetics

It is a solid compound with a melting point of 101-103 °c , which may influence its bioavailability.

Result of Action

Its role as a catalyst in various reactions suggests that it can significantly influence the rate and outcome of these reactions .

Action Environment

It is known to be a moisture-sensitive compound , suggesting that its stability and efficacy may be influenced by the presence of moisture in the environment.

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, specific target organ toxicity (single exposure), and long-term (chronic) aquatic hazard.

Future Directions

The future directions of “(Bis((trifluoromethyl)sulfonyl)methyl)benzene” could involve its use as a catalyst for various chemical reactions. It could also be used in the design and synthesis of emitters exhibiting efficient thermally activated delayed fluorescence.